Cas no 1250965-71-9 (1-[6-(Propan-2-yl)pyrimidin-4-yl]piperidin-4-ol)

• Product Name: 1-[6-(Propan-2-yl)pyrimidin-4-yl]piperidin-4-ol
• CAS No: 1250965-71-9
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5046056
• Update Time: 2025-06-08

1-[6-(Propan-2-yl)pyrimidin-4-yl]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-[6-(propan-2-yl)pyrimidin-4-yl]piperidin-4-ol
• 1-(6-propan-2-ylpyrimidin-4-yl)piperidin-4-ol
• 1-[6-(Propan-2-yl)pyrimidin-4-yl]piperidin-4-ol

• Inchi： 1S/C12H19N3O/c1-9(2)11-7-12(14-8-13-11)15-5-3-10(16)4-6-15/h7-10,16H,3-6H2,1-2H3
• InChI Key： CSHSQGQSAVDJHZ-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=C(C(C)C)N=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 1.7
• Topological Polar Surface Area: 49.2

Additional information on 1-[6-(Propan-2-yl)pyrimidin-4-yl]piperidin-4-ol

Research Brief on 1-[6-(Propan-2-yl)pyrimidin-4-yl]piperidin-4-ol (CAS: 1250965-71-9): Recent Advances and Applications

The compound 1-[6-(Propan-2-yl)pyrimidin-4-yl]piperidin-4-ol (CAS: 1250965-71-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its pyrimidine and piperidine moieties, has shown promising potential in drug discovery, particularly as a scaffold for kinase inhibitors and other therapeutic agents. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a valuable candidate for further development.

One of the key areas of interest is the role of this compound in modulating protein kinases, which are critical targets in oncology and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-[6-(Propan-2-yl)pyrimidin-4-yl]piperidin-4-ol exhibit selective inhibition against specific kinase isoforms, with improved pharmacokinetic profiles compared to earlier analogs. The study highlighted the compound's ability to penetrate cellular membranes effectively, a property attributed to its balanced lipophilicity and hydrogen-bonding capacity.

Another notable advancement is the application of this compound in fragment-based drug design (FBDD). Researchers have utilized its rigid yet versatile structure to generate libraries of analogs, enabling the exploration of structure-activity relationships (SAR) in diverse biological contexts. Computational modeling and X-ray crystallography studies have provided insights into its binding modes, facilitating the optimization of lead compounds with enhanced potency and selectivity.

In addition to its therapeutic potential, recent work has focused on improving the synthetic routes for 1-[6-(Propan-2-yl)pyrimidin-4-yl]piperidin-4-ol. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis method that reduces the use of hazardous reagents and minimizes waste generation. This development is particularly relevant for industrial-scale production, addressing both economic and environmental concerns.

Looking ahead, the compound's unique chemical properties and biological activities suggest broad applicability across multiple therapeutic areas. Ongoing research is investigating its potential in neurodegenerative diseases and infectious diseases, with preliminary data indicating promising activity against specific viral targets. As the understanding of its mechanisms of action deepens, 1-[6-(Propan-2-yl)pyrimidin-4-yl]piperidin-4-ol is poised to play a pivotal role in the next generation of small-molecule therapeutics.